Cas no 132929-64-7 ((4E)-4-(1H-indol-3-yl)methylidene-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: (4E)-4-(1H-indol-3-yl)methylidene-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 132929-64-7
• MF: C₁₉H₁₅N₃O
• MW: 301.341903924942
• CID: 6134840
• PubChem ID: 5397521
• Update Time: 2025-06-25

(4E)-4-(1H-indol-3-yl)methylidene-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• (4E)-4-(1H-indol-3-yl)methylidene-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
• 4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-4-(1H-indol-3-ylmethylene)-5-methyl-2-phenyl-, (E)- (9CI)
• SR-01000012753-1
• CBMicro_005159
• F1443-6079
• (4Z)-4-(1H-indol-3-ylmethylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• SR-01000012753
• Z56813158
• AKOS000444797
• AKOS000487746
• 132603-45-3
• AKOS030750014
• AG-690/11629615
• 5-methyl-4-[(1h-indol-3-yl)methylene]-2-phenyl-2,4-dihydropyrazol-3-one
• (4E)-4-[(1H-indol-3-yl)methylidene]-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
• 4-[(Z)-indol-3-ylidenemethyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
• 132929-64-7
• CHEMBL3792419
• (E)-4-((1H-indol-3-yl)methylene)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one

• Inchi： 1S/C19H15N3O/c1-13-17(11-14-12-20-18-10-6-5-9-16(14)18)19(23)22(21-13)15-7-3-2-4-8-15/h2-12,20H,1H3/b17-11+
• InChI Key： JLTZOAZBWCMUCX-GZTJUZNOSA-N
• SMILES： N1=C(C)/C(=C\C2C3=C(NC=2)C=CC=C3)/C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 301.121512110g/mol
• Monoisotopic Mass: 301.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 224 °C
• Boiling Point: 513.6±60.0 °C(Predicted)
• pka: 15.59±0.30(Predicted)

Additional information on (4E)-4-(1H-indol-3-yl)methylidene-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one

The Chemical Compound CAS No. 132929-64-7: (4E)-4-(1H-indol-3-yl)methylidene-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one

The compound with CAS No. 132929-64-7, known as (4E)-4-(1H-indol-3-yl)methylidene-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazolone ring system, an indole moiety, and a phenyl group. The pyrazolone core is a five-membered ring containing two nitrogen atoms and a ketone group, while the indole group contributes aromaticity and potential bioactivity. The phenyl substituent further enhances the molecule's stability and reactivity.

Recent studies have highlighted the potential of this compound as a bioactive agent in various therapeutic areas. Researchers have explored its role in modulating cellular signaling pathways, particularly those involving protein kinases and transcription factors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that (4E)-4-(1H-indol-3-yl)methylidene... exhibits potent inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anticancer drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolone ring through cyclization reactions and the incorporation of the indole moiety via coupling reactions. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and yield of these reactions. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure versions of this compound, which are valuable for studying stereochemical effects on bioactivity.

In terms of biological activity, this compound has shown promising results in preclinical models. A 2022 study in *Nature Communications* reported that (4E)-4-(1H-indol-3-yl)methylidene... demonstrates selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways that are overactive in cancer cells but not in healthy tissues. Furthermore, preliminary pharmacokinetic studies indicate that the compound has favorable absorption and distribution properties, making it a strong candidate for further drug development.

The structural features of this compound also make it an attractive scaffold for further chemical modifications. Researchers have explored substituent effects on its bioactivity by introducing various functional groups at different positions on the molecule. For example, the addition of electron-withdrawing groups to the phenyl ring has been shown to enhance its kinase inhibitory activity. These studies not only provide insights into the structure-activity relationships (SAR) of this compound but also pave the way for the design of more potent derivatives.

In conclusion, CAS No. 132929-64-7 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its promising bioactivity profiles, positions it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.